5-[benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride

• IUPAC Name: 5-[benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride
• InChI: InChI=1S/C15H21NO.ClH/c1-13(2)16(11-7-8-14(3)17)12-15-9-5-4-6-10-15;/h4-6,9-10,13-14,17H,11-12H2,1-3H3;1H
• InChI Key: HLNMLJWVNJNDNI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#CC(C)O)CC1=CC=CC=C1.Cl
• Molecular Formula: C15H22ClNO
• Molecular Weight: 267.79 g/mol

Description

5-[Benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride is a chemical compound with the molecular formula C15H21NO and a molecular weight of 231.33 g/mol. This compound is known for its unique structure, which includes a benzyl group, a propan-2-yl group, and a pent-3-yn-2-ol moiety. It is often used in various scientific research applications due to its interesting chemical properties.

Preparation Methods

The synthesis of 5-[benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride typically involves several steps. One common synthetic route includes the reaction of benzylamine with an appropriate alkyne under specific conditions to form the desired product. The reaction conditions often involve the use of catalysts and solvents to facilitate the reaction. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

5-[Benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, and catalysts such as palladium on carbon. The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

5-[Benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on various biological pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

When compared to similar compounds, 5-[benzyl(propan-2-yl)amino]pent-3-yn-2-ol;hydrochloride stands out due to its unique structure and chemical properties. Similar compounds include:

5-[Benzyl(propan-2-yl)amino]pent-3-yn-2-ol: Without the hydrochloride group, this compound has slightly different properties and applications.

Other benzylamine derivatives: These compounds share some structural similarities but differ in their specific functional groups and chemical behavior.